Cas no 1599297-16-1 (5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester
• CAS No: 1599297-16-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5275883
• Update Time: 2025-10-18

5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester

• Inchi： 1S/C11H17N3O2/c1-4-6-9-8(10(15)16-5-2)7-13-11(12-3)14-9/h7H,4-6H2,1-3H3,(H,12,13,14)
• InChI Key： WTZXOGSCPYRLHD-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(C(OCC)=O)C(CCC)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester

5-Pyrimidinecarboxylic Acid, 2-(Methylamino)-4-Propyl-, Ethyl Ester: A Comprehensive Overview

The compound 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester (CAS No: 1599297-16-1) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and roles in drug discovery. The molecule's structure features a pyrimidine ring system with substituents at positions 2, 4, and 5, making it a valuable target for synthetic and medicinal chemistry studies.

The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. In this compound, the pyrimidine ring is further substituted with a methylamino group at position 2 and a propyl group at position 4. The ethyl ester group is attached to the carboxylic acid moiety at position 5, which adds to the molecule's functional diversity. These substituents not only influence the molecule's physical and chemical properties but also play a crucial role in its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. Additionally, the application of catalytic asymmetric synthesis has opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying its stereochemical effects in biological systems.

From a biological standpoint, 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester has shown promising activity in several assays. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a candidate for drug development targeting metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways has been investigated, highlighting its potential role in anticancer therapies.

The methylamino group at position 2 contributes to the molecule's basicity and hydrogen bonding capacity, which are critical for its interaction with biological targets. Similarly, the propyl group at position 4 introduces hydrophobicity into the molecule, enhancing its membrane permeability and bioavailability. The ethyl ester group not only stabilizes the carboxylic acid but also serves as a site for further functionalization in downstream applications.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies conducted in animal models have revealed moderate absorption and distribution profiles, suggesting that it could be suitable for oral administration. However, further optimization of its pharmacokinetic parameters is necessary to enhance its therapeutic potential.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(methylamino)-4-propyl-, ethyl ester (CAS No: 1599297-16-1) represents a valuable compound with diverse applications in chemical research and drug development. Its unique structure and functional groups make it an attractive target for exploring novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.